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Compound of Interest

Compound Name: 1-Propanesulfonyl chloride

Cat. No.: B154433

An In-depth Technical Guide to the Safe Handling of 1-Propanesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety information, handling protocols, and emergency
procedures for 1-propanesulfonyl chloride (CAS No. 10147-36-1). Adherence to these
guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

1-Propanesulfonyl chloride is a corrosive and reactive compound that presents significant
health and safety risks. It is classified as a combustible, corrosive hazardous material.[1] The
primary hazards include severe skin burns, serious eye damage, and potential genetic defects.
[2][3] It also reacts violently with water, releasing toxic gases.[4][5]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B/1C
burns and eye damage.[2][6]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[2]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 )
genetic defects.[3]
) H290: May be corrosive to
Corrosive to Metals 1

metals.[3]

EUHO014: Reacts violently with
Supplemental Hazard
water.[1]

GHS Label Elements

e Pictograms:
o GHSO05 (Corrosion)[1]
e Signal Word: Danger[1]

o Precautionary Statements (Selected): P201, P260, P280, P301+P330+P331,
P303+P361+P353, P304+P340+P310, P305+P351+P338, P405, P501.[3] A full list is
available in the safety data sheet.

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below. This data is
essential for safe handling, storage, and experimental design.
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Property Value Reference(s)
Molecular Formula Cs3H7CIO2S [21[71[8]
Molecular Weight 142.60 g/mol [11[7]
Appearance .Cok.)rless to light yellow clear 3]
liquid
Boiling Point 78-79 °C @ 15 mmHg [1109]
Density 1.267 g/mL at 25 °C [1][9]
Flash Point 97 °C (206.6 °F) - closed cup [11[3]
Vapor Density 4.9 (vs air) [1114]
Vapor Pressure 0.7+0.3 mmHg at 25°C [4]
Refractive Index n20/D 1.453 [1109]
Water Solubility Reacts violently [41[5]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are mandatory to prevent
exposure.

Engineering Controls

e Work must be conducted in a properly functioning chemical fume hood.[10][11]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[10]

» Use explosion-proof electrical, ventilating, and lighting equipment.[10][12]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial. The following workflow should be followed:
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Start: Task involving
1-Propanesulfonyl Chloride

Assess Task
(e.g., transfer, reaction, cleanup)

Assess potential for

All tasks .
aerosol/vapor generation

Respiratory Protection:
Body Protection: - Use in chemical fume hood (always)
- Chemical-resistant apron - For emergencies/spills:
- Flame-retardant lab coat - NIOSH/MSHA approved respirator
- Type ABEK (EN14387) filter

Hand Protection:
- Chemical-resistant gloves
(e.g., Butyl rubber, Viton®)
- Inspect before use

Eye/Face Protection:
- Chemical safety goggles
- Face shield

All required PPE must be worn
before starting work

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) Selection Workflow.

Handling and Storage
Safe Handling

+ Do not handle until all safety precautions have been read and understood.[3]
* Avoid contact with skin, eyes, and clothing.[6][10]

¢ Do not breathe mist, vapors, or spray.[10]

+ Keep away from heat, sparks, open flames, and hot surfaces.[10][12]

o Take precautionary measures against static discharge; ground and bond containers and
receiving equipment.[12][13]

¢ This substance is moisture-sensitive and reacts violently with water; do not allow contact
with water or moist air.[3][4][10]
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Safe Storage

o Store locked up.[10][12]
» Keep containers tightly closed in a dry, cool, and well-ventilated place.[10][11]
» Store in a designated corrosives area.[10][11]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids,
bases, alcohols, and amines.[6][10][13]

o Store in a corrosive-resistant container with a resistant inner liner.[3]

First-Aid Measures

Immediate medical attention is required for all exposures. Show the Safety Data Sheet to the
attending medical professional.[6][10]
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Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion
Immediately remove all Rinse cautiously with water

contaminated clothing. for at least 15 minutes. Rinse mouth with water.

'

Remove contact lenses,
if present and easy to do.
Continue rinsing.

Rinse skin with water/shower
for at least 15 minutes.

Remove person to fresh air and

keep comfortable for breathing. D) NI (e ez Vi)

Immediately call a POISON
CENTER or doctor/physician.
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Spill Discovered

Alert personnel and
evacuate immediate area.

'

Don appropriate PPE
(respirator, gloves, apron,
goggles, face shield).

'

Ensure adequate ventilation.
(Work in fume hood if possible).

'

Remove all sources of ignition.

'

Contain spill with inert,
dry material (e.g., dry sand,
vermiculite). DO NOT USE WATER.

'

Carefully scoop up absorbed
material into a suitable, closed,
properly labeled container for disposal.

'

Decontaminate spill area
(consult SDS/EHS for appropriate
decontamination solution).

Dispose of waste as hazardous material

through institutional EHS.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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